Cas no 433311-94-5 (N-(5-methyl-1,2-oxazol-3-yl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamide
• CAS No: 433311-94-5
• MF: C₁₃H₁₂N₆O₂S
• MW: 316.338379859924
• CID: 3063923
• PubChem ID: 702084
• Update Time: 2025-10-21

N-(5-methyl-1,2-oxazol-3-yl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(5-methyl-1,2-oxazol-3-yl)-2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetami de
• N-(5-methyl-1,2-oxazol-3-yl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamide
• N-(5-methyl-1,2-oxazol-3-yl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide
• N~1~-(5-METHYL-3-ISOXAZOLYL)-2-[(1-PHENYL-1H-1,2,3,4-TETRAAZOL-5-YL)SULFANYL]ACETAMIDE
• HMS2644I05
• 433311-94-5
• SR-01000500424-1
• N-(5-methyl-1,2-oxazol-3-yl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide
• SMR000281655
• Z19656164
• F1142-4706
• N-(5-methyl-1,2-oxazol-3-yl)-2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetamide
• CHEMBL1517744
• SR-01000500424
• STK019237
• N-(5-methylisoxazol-3-yl)-2-((1-phenyl-1H-tetrazol-5-yl)thio)acetamide
• MLS000711888
• N-(5-METHYL-1,2-OXAZOL-3-YL)-2-[(1-PHENYL-1,2,3,4-TETRAZOL-5-YL)SULFANYL]ACETAMIDE
• AKOS000713129
• Cambridge id 6907800

• Inchi： 1S/C13H12N6O2S/c1-9-7-11(16-21-9)14-12(20)8-22-13-15-17-18-19(13)10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,14,16,20)
• InChI Key： IMXOIITYNLWIHL-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C)ON=1)=O)C1=NN=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 316.07424482Da
• Monoisotopic Mass: 316.07424482Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 124Ų

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamide

Recent Advances in the Study of N-(5-methyl-1,2-oxazol-3-yl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamide (CAS: 433311-94-5)

In recent years, the compound N-(5-methyl-1,2-oxazol-3-yl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamide (CAS: 433311-94-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining oxazole and tetrazole moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic targets. Recent research published in the Journal of Medicinal Chemistry highlights its efficacy in modulating the activity of certain kinases involved in inflammatory pathways. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate the compound's binding affinity and selectivity, providing a foundation for further drug development efforts.

Another significant advancement comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which explored the synthetic optimization of N-(5-methyl-1,2-oxazol-3-yl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamide. The researchers developed a more efficient and scalable synthesis route, reducing the number of steps and improving overall yield. This breakthrough is expected to facilitate larger-scale production for preclinical and clinical studies.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary results indicate favorable oral bioavailability and metabolic stability, making it a viable candidate for further development. However, challenges remain in optimizing its solubility and reducing potential off-target effects, as noted in a recent review published in Expert Opinion on Drug Discovery.

Looking ahead, researchers are particularly interested in exploring the compound's potential applications in oncology and infectious diseases. Early-stage in vivo studies have shown encouraging results in animal models of certain cancers, with the compound demonstrating both antiproliferative and anti-angiogenic effects. Additionally, its unique chemical structure suggests possible utility in combating drug-resistant bacterial strains, though this area requires further investigation.

In conclusion, N-(5-methyl-1,2-oxazol-3-yl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamide represents a promising scaffold for drug discovery. The recent advancements in understanding its biological activities and improving its synthetic accessibility have positioned it as a compound of significant interest in the pharmaceutical industry. Future research directions will likely focus on structure-activity relationship studies, formulation optimization, and expanded preclinical testing to fully realize its therapeutic potential.